SFOM-0046
Overview
Description
SFOM-0046 is an anticancer agent. It arrests the cell cycle in S-phase and causes DNA replication stress, leading to the phosphorylation of H2AX into gamma-H2AX.
Scientific Research Applications
DNA Damage Response and Anticancer Activity
SFOM-0046, identified as 2-Ethylphenyl 4-(3-ethylureido)benzenesulfonate, is a novel anticancer agent. It has been found to cause DNA replication stress, leading to cell cycle arrest in the S-phase and inducing phosphorylation of H2AX into γ-H2AX, a marker for DNA damage. This effect was observed across various cancer cell lines, including M21, HT29, HT-1080, and HeLa. SFOM-0046 preferentially activates the ATR-Chk1 pathway in some cell lines, while both ATR-Chk1 and ATM-Chk2 pathways are activated in others. It induces the formation of RAD51 foci, pointing to homologous recombination as the major DNA double-strand break repair pathway affected by the drug. Interestingly, the presence of the p53 protein plays a significant role in the cellular response to SFOM-0046. Moreover, this compound has shown dose-dependent antitumor activity in human fibrosarcoma HT-1080 tumors grafted onto chick chorioallantoic membranes, without causing embryo toxicity even at high doses (Pauty et al., 2016).
Human Dihydroorotate Dehydrogenase Inhibition
SFOM-0046 has also been identified as a potent inhibitor of human dihydroorotate dehydrogenase (hDHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway. This inhibition leads to replication stresses and cell cycle arrest in the S-phase. The antiproliferative and cytotoxic activities of SFOM-0046 were characterized using the NCI-60 screening program, revealing that leukemia and colon cancer cell panels were more sensitive to this compound. Molecular docking studies showed that SFOM-0046 interacts with the brequinar-binding site of hDHODH, confirming its mode of action as an hDHODH inhibitor (Bouzriba et al., 2020).
properties
CAS RN |
1383607-61-1 |
|---|---|
Product Name |
SFOM-0046 |
Molecular Formula |
C17H20N2O4S |
Molecular Weight |
348.41 |
IUPAC Name |
2-Ethylphenyl 4-(3-ethylureido)benzenesulfonate |
InChI |
InChI=1S/C17H20N2O4S/c1-3-13-7-5-6-8-16(13)23-24(21,22)15-11-9-14(10-12-15)19-17(20)18-4-2/h5-12H,3-4H2,1-2H3,(H2,18,19,20) |
InChI Key |
BEQRKSLOFGBOPF-UHFFFAOYSA-N |
SMILES |
O=S(C1=CC=C(NC(NCC)=O)C=C1)(OC2=CC=CC=C2CC)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
SFOM-0046; SFOM 0046; SFOM0046; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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